Cas no 19188-83-1 (Calcium tetrathionate)

• Product Name: Calcium tetrathionate
• CAS No: 19188-83-1
• MF: CaO₆S₄
• MW: 264.334394454956
• CID: 907892
• PubChem ID: 209074
• Update Time: 2025-04-19

Calcium tetrathionate Chemical and Physical Properties

Names and Identifiers

• Calcium tetrathionate
• Tetrathionic acid, calcium salt (1:1)
• 19188-83-1
• DTXSID00172731

• Inchi： 1S/Ca.H2O6S4/c;1-9(2,3)7-8-10(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
• InChI Key： RZGICYQOOPTICZ-UHFFFAOYSA-L
• SMILES： [Ca+2].S(=O)(=O)([O-])SSS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 263.8204
• Monoisotopic Mass: 263.8203633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 114.4